methyl 4-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-pyrazole-3-carboxylate

• IUPAC Name: methyl 4-[[4-(4-methoxybenzoyl)piperazin-1-yl]methyl]-1H-pyrazole-5-carboxylate
• InChI: InChI=1S/C18H22N4O4/c1-25-15-5-3-13(4-6-15)17(23)22-9-7-21(8-10-22)12-14-11-19-20-16(14)18(24)26-2/h3-6,11H,7-10,12H2,1-2H3,(H,19,20)
• InChI Key: QUYISEUHSYWZFS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3=C(NN=C3)C(=O)OC
• Molecular Formula: C18H22N4O4
• Molecular Weight: 358.4 g/mol

Description

Methyl 4-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-pyrazole-3-carboxylate, commonly known as MPPC, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The chemical structure of MPPC is unique and complex, which has made its synthesis and characterization a challenging task.

Mechanism of Action

The mechanism of action of MPPC is not fully understood. However, it is believed that the compound exerts its effects by interacting with specific receptors in the body. MPPC has been found to bind to the sigma-1 receptor, which is involved in various cellular processes, including cell survival, apoptosis, and neurotransmitter release. The binding of MPCC to the sigma-1 receptor is thought to modulate the activity of various signaling pathways, leading to its pharmacological effects.
Biochemical and Physiological Effects:
MPPC has been found to exhibit various biochemical and physiological effects, including anti-cancer, anti-inflammatory, and analgesic effects. The compound has also been shown to induce apoptosis in cancer cells, inhibit the proliferation of cancer cells, and reduce the production of pro-inflammatory cytokines. In addition, MPCC has been found to enhance the release of neurotransmitters, including dopamine and serotonin, leading to its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of MPCC for lab experiments include its unique chemical structure, which makes it a potential candidate for drug discovery and medicinal chemistry. The compound has also shown promising results in various in vitro and in vivo studies, making it a valuable tool for scientific research. However, the limitations of MPCC include its complex synthesis method, which makes it difficult to obtain in large quantities. In addition, the compound's mechanism of action is not fully understood, which makes it challenging to optimize its pharmacological effects.

Future Directions

The potential future directions for MPCC include further studies to elucidate its mechanism of action, optimization of its pharmacological effects, and the development of more efficient synthesis methods. The compound's potential applications in drug discovery, medicinal chemistry, and neuropharmacology also warrant further investigation. Additionally, studies to evaluate the safety and toxicity of MPCC are necessary before its potential use as a therapeutic agent.
Conclusion:
In conclusion, MPCC is a novel chemical compound that has shown promising results in various scientific research applications. The compound's unique chemical structure, potential anti-cancer, anti-inflammatory, and analgesic effects, and its ability to modulate neurotransmitter release make it a valuable tool for scientific research. However, further studies are necessary to fully understand its mechanism of action and optimize its pharmacological effects.

Synthesis Methods

The synthesis of MPPC involves a multi-step process that includes the reaction of 1-(4-methoxyphenyl)-4-piperidin-1-ylbutan-1-one with hydrazine hydrate, followed by the reaction with ethyl 2-chloroacetate and 1H-pyrazole-3-carboxylic acid. The final product is obtained after purification through column chromatography and recrystallization.

Scientific Research Applications

MPPC has shown promising results in various scientific research applications, including medicinal chemistry, drug discovery, and neuropharmacology. MPPC has been found to exhibit significant activity against various cancer cell lines, including breast, lung, and prostate cancer. The compound has also shown potential as an anti-inflammatory and analgesic agent, making it a promising candidate for the treatment of chronic pain and inflammation-related disorders.